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molecular formula C9H7ClO3 B2695438 Methyl 2-(4-chlorophenyl)-2-oxoacetate CAS No. 37542-28-2

Methyl 2-(4-chlorophenyl)-2-oxoacetate

Cat. No. B2695438
CAS RN: 37542-28-2
M. Wt: 198.6
InChI Key: XPBYSJXJFOJSBR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06696607B2

Procedure details

97.2 g of a 75% strength aqueous N-methylmorpholine N-oxide solution were added with ice-cooling to a solution of 100 g (0.38 mol) of the compound of Example 1 in 400 ml of dimethyl sulfoxide (DMSO). After the mixture had been stirred for 24 hours at 20 to 25° C., it was poured into water and extracted with methyl tert-butyl ether (MtBE). After the organic phases had been dried, stripped from the solvent and chromatographed on silica gel (cyclohexane/MtBE [3:1]), 69 g of the title compound was obtained.
Name
N-methylmorpholine N-oxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
compound
Quantity
100 g
Type
reactant
Reaction Step Two
Name
dimethyl sulfoxide
Quantity
400 mL
Type
solvent
Reaction Step Two
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
C[N+]1([O-])CC[O:5]CC1.Br[CH:10]([C:15]1[CH:20]=[CH:19][C:18]([Cl:21])=[CH:17][CH:16]=1)[C:11]([O:13][CH3:14])=[O:12].O>CS(C)=O>[Cl:21][C:18]1[CH:19]=[CH:20][C:15]([C:10](=[O:5])[C:11]([O:13][CH3:14])=[O:12])=[CH:16][CH:17]=1

Inputs

Step One
Name
N-methylmorpholine N-oxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C[N+]1(CCOCC1)[O-]
Step Two
Name
compound
Quantity
100 g
Type
reactant
Smiles
BrC(C(=O)OC)C1=CC=C(C=C1)Cl
Name
dimethyl sulfoxide
Quantity
400 mL
Type
solvent
Smiles
CS(=O)C
Step Three
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
22.5 (± 2.5) °C
Stirring
Type
CUSTOM
Details
After the mixture had been stirred for 24 hours at 20 to 25° C.
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with methyl tert-butyl ether (MtBE)
CUSTOM
Type
CUSTOM
Details
After the organic phases had been dried
CUSTOM
Type
CUSTOM
Details
chromatographed on silica gel (cyclohexane/MtBE [3:1])

Outcomes

Product
Details
Reaction Time
 24 h
Name
title compound
Type
product
Smiles
ClC1=CC=C(C=C1)C(C(=O)OC)=O
Measurements
Type Value Analysis
AMOUNT: MASS 69 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.